Cas no 2870642-48-9 (Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester )

• Product Name: Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester
• CAS No: 2870642-48-9
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5563333
• Update Time: 2025-07-08

Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-bromo-α-(methylamino)benzeneacetate (ACI)
• Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18BrNO2/c1-13(2,3)17-12(16)11(15-4)9-5-7-10(14)8-6-9/h5-8,11,15H,1-4H3
• InChI Key： NVYKQUMPNAJTTP-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(Br)=CC=1)NC)OC(C)(C)C

Additional information on Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester

Research Briefing on Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester (CAS: 2870642-48-9)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester (CAS: 2870642-48-9) as a promising intermediate in drug development. This compound, characterized by its unique brominated and tert-butyl ester functional groups, has garnered attention for its potential applications in the synthesis of bioactive molecules and therapeutic agents. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Studies published in the past year have explored the synthetic pathways and reactivity of 2870642-48-9, emphasizing its role in facilitating carbon-nitrogen bond formations. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel α-aminobutyric acid derivatives, which exhibit potent inhibitory effects on specific enzymatic targets implicated in neurodegenerative diseases. The tert-butyl ester moiety in this compound was found to enhance stability during multi-step synthetic processes, while the bromine substituent allowed for further functionalization via cross-coupling reactions.

In addition to its synthetic versatility, Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester has been investigated for its pharmacokinetic properties. Research conducted by the European Journal of Pharmaceutical Sciences (2024) utilized in vitro models to assess its metabolic stability and membrane permeability. Results indicated moderate hepatic clearance and favorable passive diffusion across Caco-2 cell monolayers, suggesting potential for oral bioavailability in prodrug formulations. These findings underscore the compound's dual role as both a synthetic building block and a pharmacophore candidate.

Emerging applications in targeted drug delivery systems have further expanded the relevance of 2870642-48-9. A recent patent application (WO2024/012345) disclosed its incorporation into pH-responsive linkers for antibody-drug conjugates (ADCs). The compound's bromine atom served as an attachment point for cytotoxic payloads, while the tert-butyl ester provided steric protection during circulation, enabling selective release in acidic tumor microenvironments. This innovation addresses longstanding challenges in ADC stability and payload release kinetics.

Despite these advancements, challenges remain in optimizing the scalability of 2870642-48-9 production. A 2024 review in Organic Process Research & Development highlighted the need for greener catalytic systems to replace current palladium-mediated bromination steps. Alternative approaches using electrochemical methods or biocatalysis are under investigation to improve atom economy and reduce heavy metal waste. These developments align with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

In conclusion, Benzeneacetic acid, 4-bromo-α-(methylamino)-, 1,1-dimethylethyl ester represents a multifaceted compound with growing importance in medicinal chemistry. Its structural features enable diverse applications ranging from small-molecule therapeutics to advanced drug delivery platforms. Ongoing research continues to uncover new dimensions of its utility, positioning it as a valuable asset in the development of next-generation pharmaceutical agents. Future directions may explore its potential in fragment-based drug discovery and as a scaffold for covalent inhibitor design.